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Compound of Interest

Compound Name: 3-Bromo-2-(chloromethyl)pyridine

Cat. No.: B053696 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

protecting the ecosystem. This document provides a comprehensive operational and disposal

plan for 3-Bromo-2-(chloromethyl)pyridine (CAS No. 122851-69-8), a halogenated pyridine

derivative. Adherence to these procedures is critical for minimizing risks and complying with

regulatory standards.

Immediate Safety and Hazard Assessment
3-Bromo-2-(chloromethyl)pyridine is a hazardous chemical that requires careful handling.

While a specific Safety Data Sheet (SDS) for this exact compound is not readily available, data

from closely related compounds such as 3-bromopyridine and other halogenated pyridines

indicate that it should be treated with caution. The primary hazards include potential toxicity if

swallowed, skin and eye irritation, and possible respiratory irritation.[1][2] All personnel

handling this compound must be equipped with appropriate Personal Protective Equipment

(PPE).

Personal Protective Equipment (PPE) Requirements:
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PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., Nitrile

rubber, Neoprene)
To prevent skin contact.

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles

To protect eyes from splashes.

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a certified chemical fume hood

To avoid inhalation of vapors

or dust.

Quantitative Data Summary
The following table summarizes key data for 3-Bromo-2-(chloromethyl)pyridine and its

closely related analogs. This information is essential for a proper risk assessment and in

determining the correct disposal pathway.

Property Value Source

CAS Number 122851-69-8 [3]

Molecular Formula C₆H₅BrClN [3][4]

Molecular Weight 206.47 g/mol [3][4]

Melting Point 46-46.5 °C [3]

Boiling Point 237.9 °C (Predicted) [3]

Density 1.631 g/cm³ (Predicted) [3]

Solubility
Slightly soluble in water (3.7

g/L at 25°C, Predicted)
[3]

GHS Hazard Class (Analog)
Acute Toxicity 4 (Oral), Skin

Corrosion/Irritation 1C
[5]
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Note: GHS Hazard Class is based on the analog 3-Bromo-5-(chloromethyl)pyridine

hydrochloride.

Operational Disposal Plan: Step-by-Step Guidance
The required method for the disposal of 3-Bromo-2-(chloromethyl)pyridine is through a

licensed hazardous waste disposal service. In-laboratory treatment of this compound is not

recommended due to the potential for creating other hazardous byproducts.

Step 1: Waste Identification and Segregation

All materials contaminated with 3-Bromo-2-(chloromethyl)pyridine, including the pure

compound, solutions, reaction residues, and contaminated labware (e.g., pipette tips, gloves,

absorbent pads), must be classified as hazardous waste.

Do not mix this waste with other waste streams, particularly incompatible materials such as

strong oxidizing agents or strong acids.[6]

Step 2: Waste Collection and Containerization

Collect all waste containing 3-Bromo-2-(chloromethyl)pyridine in a designated, leak-proof,

and chemically compatible container. High-density polyethylene (HDPE) containers are a

suitable option.

The container must be kept tightly closed when not in use.[2]

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste."

The label must include the full chemical name: "3-Bromo-2-(chloromethyl)pyridine" and its

CAS number: "122851-69-8."

Indicate the associated hazards (e.g., "Toxic," "Irritant").

Record the date of waste accumulation.

Step 4: Storage
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Store the sealed hazardous waste container in a designated, well-ventilated, and secure

satellite accumulation area.

The storage area should be away from heat, sparks, and open flames.[2][6]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Complete all necessary waste disposal documentation as required by local, state, and

federal regulations.[6]

Experimental Protocols: Spill Response
In the event of a spill, immediate and appropriate action must be taken to mitigate exposure

and prevent environmental contamination.

Small Spill Cleanup Protocol:

Evacuate and Ventilate: Alert others in the vicinity and ensure the area is well-ventilated. If

the spill is significant, evacuate the area.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as vermiculite, sand, or a commercial chemical absorbent.[6]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a labeled hazardous waste container.[7]

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol),

followed by soap and water. Collect all cleaning materials as hazardous waste.

PPE Disposal: Dispose of all contaminated PPE as hazardous waste.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of 3-
Bromo-2-(chloromethyl)pyridine.
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Caption: Disposal workflow for 3-Bromo-2-(chloromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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